5-(4-benzylpiperidine-1-carbonyl)-4-methoxy-1-methylpyridin-2(1H)-one

• IUPAC Name: 5-(4-benzylpiperidine-1-carbonyl)-4-methoxy-1-methylpyridin-2-one
• InChI: InChI=1S/C20H24N2O3/c1-21-14-17(18(25-2)13-19(21)23)20(24)22-10-8-16(9-11-22)12-15-6-4-3-5-7-15/h3-7,13-14,16H,8-12H2,1-2H3
• InChI Key: XQLRPHXDYZAFJO-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=CC1=O)OC)C(=O)N2CCC(CC2)CC3=CC=CC=C3
• Molecular Formula: C20H24N2O3
• Molecular Weight: 340.4 g/mol

Description

The compound “5-(4-benzylpiperidine-1-carbonyl)-4-methoxy-1-methylpyridin-2(1H)-one” is a nonpeptidyl, active site-directed inhibitor. It has been studied in the context of its interaction with human alpha-thrombin.

Molecular Structure Analysis

The molecular structure of this compound has been analyzed using X-ray crystallography. The inhibitor binds to the active site in an L-shaped manner, mimicking the bound conformation of the tripeptide arginal series of thrombin inhibitors.

Chemical Reactions Analysis

The compound is known to interact with human alpha-thrombin. The basic amidine of the compound forms a salt bridge with Asp 189 within the specificity pocket, while the 4-benzylpiperidine side chain engages in a number of hydrophobic interactions at the S2 and S3 binding sites.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 360.452. Its molecular formula is C22H24N4O. The compound’s isomeric SMILES is [H]/N=C(\c1ccc2c(c1)cc([nH]2)C(=O)N3CCC(CC3)Cc4ccccc4)/N.

Scientific Research Applications

Thrombin Inhibition

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Protodeboronation

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Anti-Markovnikov Hydromethylation

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Total Synthesis of δ-®-coniceine and Indolizidine 209B

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Mechanism of Action

Target of Action

The primary target of the compound 5-(4-benzylpiperidine-1-carbonyl)-4-methoxy-1-methylpyridin-2(1H)-one is human alpha-thrombin . Thrombin is a serine protease that plays a crucial role in the coagulation cascade, a series of reactions that ultimately leads to the formation of a blood clot.

Mode of Action

The compound binds to the active site of alpha-thrombin in an L-shaped manner, mimicking the bound conformation of the tripeptide arginal series of thrombin inhibitors . The basic amidine of the compound forms a salt bridge with Asp 189 within the specificity pocket, while the 4-benzylpiperidine side chain engages in a number of hydrophobic interactions at the S2 and S3 binding sites .